![molecular formula C6H9Cl2N3 B6191771 3-(chloromethyl)-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole hydrochloride CAS No. 2648947-95-7](/img/no-structure.png)
3-(chloromethyl)-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole hydrochloride
Overview
Description
Triazole, also known as pyrrodiazole, is a nitrogenous heterocyclic moiety with the molecular formula C2H3N3 . It is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms . Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular .
Synthesis Analysis
Triazoles are usually prepared following (3+2) cycloaddition protocols. A common technique for unsubstituted triazoles is the Huisgen azide-alkyne 1,3-dipolar cycloaddition: an azide and an alkyne react at high temperature to form a ring . To selectively prepare a desired isomer, metal catalysts are employed. In the copper-catalysed azide-alkyne cycloaddition (CuAAC), copper (I) salts select for the formation of 1,4-disubstituted 1,2,3-triazoles .Molecular Structure Analysis
1,2,3-Triazole is an interesting N-heterocyclic framework which can act as both a hydrogen bond donor and metal chelator . The 1,2,3-triazole ring was surveyed theoretically and the results showed a good agreement with the experimental observations .Chemical Reactions Analysis
Triazoles are stable to hydrolysis, oxidizing and reducing conditions, and enzymatic degradation . Their ability to form hydrogen bonding and bipolar interactions allows them to interact with biomolecular targets and improve solubility .Physical And Chemical Properties Analysis
The parent 1H-1,2,3-triazole is a colorless liquid, highly soluble in water, with a density of 1.192, an mp of 23–25°C, and a bp of 203°C .Mechanism of Action
Safety and Hazards
Future Directions
There is a need for the development of novel, multitargeted inhibitors of ChE enzymes for ND treatment . This review highlighted the potent antiviral activity profile of the triazole compounds on the latest researches over the last ten years and can be useful for the future of clinical research to develop more potent and effective antiviral agents .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(chloromethyl)-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole hydrochloride involves the reaction of 3-amino-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole with chloromethyl chloride in the presence of a base to form the desired product. The reaction is carried out in a suitable solvent under controlled conditions to obtain a high yield of the product.", "Starting Materials": [ "3-amino-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole", "Chloromethyl chloride", "Base", "Solvent" ], "Reaction": [ "To a solution of 3-amino-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole in a suitable solvent, add a base and stir the mixture at room temperature.", "Slowly add chloromethyl chloride to the reaction mixture while maintaining the temperature and stirring.", "Continue stirring the reaction mixture for a suitable period of time until the reaction is complete.", "Filter the reaction mixture to remove any insoluble impurities.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization or column chromatography to obtain the desired product as a hydrochloride salt." ] } | |
CAS RN |
2648947-95-7 |
Molecular Formula |
C6H9Cl2N3 |
Molecular Weight |
194.1 |
Purity |
95 |
Origin of Product |
United States |
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